Cas no 2172114-37-1 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2172114-37-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6149739
• PubChem ID: 165529384
• Update Time: 2025-10-28

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid
• EN300-1493791
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxy-3-methylbutanoic acid
• 2172114-37-1

• Inchi： 1S/C26H32N2O6/c1-26(33,15-24(30)31)17-28-23(29)13-3-2-8-14-27-25(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22,33H,2-3,8,13-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DCERSIFBEHFHNM-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCC(C)(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 2172114-37-1, known as 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biochemistry. This compound is particularly notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a hydroxyl-containing side chain. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound a valuable tool in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure allows for precise control over the placement of amino groups, which is critical in the design of bioactive molecules. Researchers have demonstrated that the hexanamide chain can be modified to enhance the solubility and stability of the resulting peptides, making it a versatile building block in drug discovery.

The 3-hydroxy-3-methylbutanoic acid moiety adds another layer of complexity to this molecule, providing it with unique properties that are advantageous in certain biochemical reactions. This group has been shown to participate in key enzymatic processes, making it a target for further investigation in metabolic studies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of Fmoc protection ensures that the amino groups remain intact during these reactions, allowing for high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

From an applications perspective, this compound has found use in various areas, including peptide library construction, drug delivery systems, and as a precursor for biologically active molecules. Its ability to form stable amide bonds makes it particularly useful in the development of targeted therapies.

Looking ahead, ongoing research is focused on optimizing the properties of this compound to enhance its bioavailability and pharmacokinetic profile. Scientists are exploring novel modifications to the hexanamide chain and investigating its interactions with cellular membranes to improve drug delivery efficiency.

In conclusion, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid is a pivotal molecule in contemporary organic chemistry and biochemistry. Its unique structure and versatile functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, its role in advancing medical science is expected to grow significantly.